Cas no 5468-97-3 (2-(4-Chlorophenyl)-1,1-dimethylethanol)

2-(4-Chlorophenyl)-1,1-dimethylethanol structure
5468-97-3 structure
Product Name:2-(4-Chlorophenyl)-1,1-dimethylethanol
CAS No:5468-97-3
MF:C10H13ClO
MW:184.662622213364
MDL:MFCD00004466
CID:45937
PubChem ID:79609
Update Time:2025-04-18

2-(4-Chlorophenyl)-1,1-dimethylethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chlorophenyl)-2-methylpropan-2-ol
    • 1-(4-Chlorophenyl)-2-methyl-2-propanol
    • 2-(4-Chlorophenyl)-1,1-dimethylethanol
    • 4-CHLORO-ALPHA,ALPHA-DIMETHYLPHENETHYL ALCOHOL
    • 2-p-Chlorbenzyl-2-propanol
    • Phenethylalcohol, p-chloro-a,a-dimethyl- (6CI,7CI,8CI)
    • 1-(p-Chlorophenyl)-2-methyl-2-propanol
    • NSC 15669
    • WAAJRPRSQXYYAA-UHFFFAOYSA-N
    • 4-Chloro-alpha,alpha-dimethylphenethylic alcohol
    • 4-Chloro-alpha,alpha-dimethylphenethylalcohol
    • p-Chloro-.alpha.,.alpha.-dimethylphenethyl alcohol
    • Benzeneethanol, 4-chloro-.alpha.,.alpha.-dimethyl-
    • NSC15669
    • 2-(4-Chlorobenzyl)-2-propanol
    • CS-0154613
    • 5468-97-3
    • Benzenethanol, 4-chloro-.alpha.,.alpha.-dimethyl-
    • NS00033173
    • C75564
    • SCHEMBL5873468
    • 1-(4-chlorophenyl)-2-methyl-propan-2-ol
    • AKOS001597522
    • SR-01000427364-1
    • AI3-20630
    • EINECS 226-791-4
    • NSC-15669
    • 2-(2,2-Dimethyl-6-oxocyclohexyl)acetic acid
    • A830322
    • FT-0659560
    • SR-01000427364
    • EU-0070827
    • Benzeneethanol, 4-chloro-alpha,alpha-dimethyl-
    • DTXSID20203137
    • 4-Chloro-alpha,alpha-dimethylbenzeneethanol
    • 1-(4-Chlorophenyl)-2-methyl-2-propanol #
    • DS-18299
    • KK2S3BZ6WD
    • DB-013372
    • MDL： MFCD00004466
    • Inchi： 1S/C10H13ClO/c1-10(2,12)7-8-3-5-9(11)6-4-8/h3-6,12H,7H2,1-2H3
    • InChI Key： WAAJRPRSQXYYAA-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CC(C)(C)O

Computed Properties

  • Exact Mass: 184.06500
  • Monoisotopic Mass: 184.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 1.0639 (rough estimate)
  • Melting Point: 34°C
  • Boiling Point: 263.92°C (rough estimate)
  • Flash Point: 113°C
  • Refractive Index: 1.5310 (estimate)
  • PSA: 20.23000
  • LogP: 2.65340

2-(4-Chlorophenyl)-1,1-dimethylethanol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-(4-Chlorophenyl)-1,1-dimethylethanol Pricemore >>

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TRC
C422220-5g
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 $ 574.00 2023-04-18
TRC
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